2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H16FN3O2S/c1-12-6-2-5-9-17(12)23-18(14-10-26(25)11-16(14)22-23)21-19(24)13-7-3-4-8-15(13)20/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key: GTEMLIGMHJVYOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol

Description

2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C19H16FN3O2S and its molecular weight is 369.41. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The chemical compound 2-fluoro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide belongs to a class of molecules that have been explored for their potential in various scientific applications, particularly in the synthesis of fluorinated heterocyclic compounds. Fluorinated molecules are of considerable interest due to their unique properties, which make them suitable for pharmaceutical and material science applications. In one study, fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones were synthesized using 2-fluoro-3-methoxyacrylic acid and its acyl chloride, demonstrating the versatility of fluorinated building blocks in creating a wide range of heterocyclic compounds (Shi, Wang, & Schlosser, 1996).

Antiviral and Antimicrobial Applications

The synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives revealed significant antiviral activities against the H5N1 avian influenza virus. This study highlights the potential of benzamide derivatives in developing new antiviral agents (Hebishy, Salama, & Elgemeie, 2020). Furthermore, other research on fluorobenzamides containing thiazole and thiazolidine analogs has shown promising antimicrobial activity, emphasizing the importance of fluorinated compounds in combating microbial resistance (Desai, Rajpara, & Joshi, 2013).

Cancer Research

Fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles have been investigated for their potent cytotoxicity in vitro against various human cancer cell lines, showcasing the role of fluorinated compounds in the development of new anticancer therapies. The unique dose-response relationship of these compounds against sensitive cell lines provides insights into their potential mechanism of action and therapeutic applications (Hutchinson et al., 2001).

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the conformation or activity of the target . The presence of the fluorine atom and the benzamide group could potentially enhance the compound’s binding affinity to its targets .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its specific targets. For instance, if the compound targets enzymes involved in inflammatory responses, it could potentially modulate these pathways and have anti-inflammatory effects . Without knowing the exact targets, it is difficult to predict the specific pathways affected .

Pharmacokinetics

The pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME), are crucial for understanding its bioavailability and therapeutic potential. Given the complexity of the molecule, it is likely to have a specific ADME profile that influences its pharmacological activity

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain conditions may enhance or inhibit the compound’s interaction with its targets, thereby affecting its overall efficacy